Cas no 109493-16-5 (3H-1,2,4-Triazole-3-thione, 5-(4-aminophenyl)-2,4-dihydro-4-phenyl-)
109493-16-5 structure
Product Name:3H-1,2,4-Triazole-3-thione, 5-(4-aminophenyl)-2,4-dihydro-4-phenyl-
CAS No:109493-16-5
MF:C14H12N4S
MW:268.336880683899
CID:1188003
Update Time:2024-08-02
3H-1,2,4-Triazole-3-thione, 5-(4-aminophenyl)-2,4-dihydro-4-phenyl- Chemical and Physical Properties
Names and Identifiers
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- 3H-1,2,4-Triazole-3-thione, 5-(4-aminophenyl)-2,4-dihydro-4-phenyl-
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- Inchi: 1S/C14H12N4S/c15-11-8-6-10(7-9-11)13-16-17-14(19)18(13)12-4-2-1-3-5-12/h1-9H,15H2,(H,17,19)
- InChI Key: VERLAHDFIJMYTD-UHFFFAOYSA-N
- SMILES: N1=C(C2=CC=C(N)C=C2)N(C2=CC=CC=C2)C(=S)N1
Computed Properties
- Exact Mass: 268.07846
Experimental Properties
- Density: 1.35±0.1 g/cm3(Predicted)
- Melting Point: 276-279 °C
- Boiling Point: 426.4±47.0 °C(Predicted)
- PSA: 53.65
- pka: 5.84±0.10(Predicted)
3H-1,2,4-Triazole-3-thione, 5-(4-aminophenyl)-2,4-dihydro-4-phenyl- Related Literature
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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